Cas no 1806909-93-2 (Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate
• CAS No: 1806909-93-2
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4876682
• Update Time: 2025-08-05

Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate

• Inchi： 1S/C10H8F2N2O2/c1-5-4-14-8(10(15)16-2)7(9(11)12)6(5)3-13/h4,9H,1-2H3
• InChI Key： TYQAXJKMRJUMLY-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NC=C(C)C=1C#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 1.7
• Topological Polar Surface Area: 63

Additional information on Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate

Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1806909-93-2): An Overview

Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1806909-93-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and agrochemicals. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate is a pyridine derivative with a cyano group, difluoromethyl group, and methyl group attached to the pyridine ring. The presence of these functional groups imparts distinct chemical and physical properties to the molecule. The cyano group is known for its strong electron-withdrawing effect, which can influence the reactivity and stability of the compound. The difluoromethyl group adds further complexity to the molecule, enhancing its lipophilicity and metabolic stability. The methyl group at the 5-position of the pyridine ring contributes to the overall electronic distribution and steric hindrance.

The compound is typically synthesized through a multi-step process involving various organic reactions. One common synthetic route involves the condensation of an appropriate nitrile with a difluoromethylated pyridine derivative, followed by esterification with methanol. The detailed synthetic protocol can vary depending on the specific starting materials and reaction conditions used.

Biological Activities

Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. Recent studies have shown that this compound exhibits significant inhibitory effects on various enzymes and receptors, making it a promising candidate for drug development.

One notable area of research is its activity as an inhibitor of histone deacetylases (HDACs). HDAC inhibitors have gained considerable attention due to their potential therapeutic applications in cancer treatment. Studies have demonstrated that Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate can effectively inhibit HDAC activity, leading to cell cycle arrest and apoptosis in cancer cells. This makes it a potential lead compound for the development of novel anticancer drugs.

Additionally, the compound has shown promising antiviral activity against several viral strains. Research has indicated that it can interfere with viral replication processes, potentially offering new avenues for antiviral therapy. These findings highlight the versatility of Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate in addressing diverse biological targets.

Pharmaceutical Applications

The unique structural features and biological activities of Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate make it an attractive candidate for pharmaceutical applications. In particular, its potential as an HDAC inhibitor has sparked interest in its use as an anticancer agent. Clinical trials are currently underway to evaluate its safety and efficacy in treating various types of cancer.

Beyond oncology, there is growing interest in exploring the compound's antiviral properties for developing new antiviral drugs. The ability to interfere with viral replication processes could provide a valuable tool in combating viral infections, especially those that are resistant to existing treatments.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent advancements have shed new light on the potential applications of Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent activity against drug-resistant cancer cells. The researchers found that it can induce apoptosis through multiple mechanisms, including HDAC inhibition and disruption of mitochondrial function.

Another study focused on the antiviral properties of the compound. Researchers at a leading pharmaceutical company discovered that it can effectively inhibit the replication of several RNA viruses, including influenza and coronaviruses. This finding has significant implications for developing broad-spectrum antiviral drugs that can combat emerging viral threats.

Conclusion

Methyl 4-cyano-3-(difluoromethyl)-5-methylpyridine-2-carboxylate (CAS No. 1806909-93-2) is a multifaceted compound with promising applications in both medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, making it a valuable lead compound for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in oncology and virology.